molecular formula C10H12N2O3 B8456325 N-(4-ethyl-3-nitro-phenyl)-acetamide

N-(4-ethyl-3-nitro-phenyl)-acetamide

Cat. No. B8456325
M. Wt: 208.21 g/mol
InChI Key: VFIIQVVDBAZISM-UHFFFAOYSA-N
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Description

N-(4-ethyl-3-nitro-phenyl)-acetamide is a useful research compound. Its molecular formula is C10H12N2O3 and its molecular weight is 208.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-(4-ethyl-3-nitro-phenyl)-acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-ethyl-3-nitro-phenyl)-acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

N-(4-ethyl-3-nitro-phenyl)-acetamide

Molecular Formula

C10H12N2O3

Molecular Weight

208.21 g/mol

IUPAC Name

N-(4-ethyl-3-nitrophenyl)acetamide

InChI

InChI=1S/C10H12N2O3/c1-3-8-4-5-9(11-7(2)13)6-10(8)12(14)15/h4-6H,3H2,1-2H3,(H,11,13)

InChI Key

VFIIQVVDBAZISM-UHFFFAOYSA-N

Canonical SMILES

CCC1=C(C=C(C=C1)NC(=O)C)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

To concentrate sulfuric acid (8 mL) was added portionwise N-(4-ethyl-phenyl)-acetamide (2.0 g, 12.27 mmol) and the mixture was cooled to −15° C., fuming nitric acid (0.505 mL, 12.27 mmol) was then added dropwise. The reaction mixture was stirred at a temperature ranging between −20 and −10° C. for 75 minutes. The reaction mixture was then poured into ice, neutralized by addition of sodium carbonate and extracted twice with diethyl ether. The combined organic extracts were dried over anhydrous sodium sulfate, filtered and evaporated under reduced pressure. The crude residue was purified by flash chromatography (hexane/EtOAc, 100/0 to 70/30) to give 2.231 g (88% yield) of N-(4-ethyl-3-nitro-phenyl)-acetamide.
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
0.505 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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